Cas no 1798407-05-2 ((2E)-3-(furan-2-yl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]prop-2-en-1-one)
(2E)-3-(furan-2-yl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-Furanyl)-1-[3-[(4-methoxyphenyl)sulfonyl]-1-azetidinyl]-2-propen-1-one
- (2E)-3-(furan-2-yl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]prop-2-en-1-one
-
- Inchi: 1S/C17H17NO5S/c1-22-13-4-7-15(8-5-13)24(20,21)16-11-18(12-16)17(19)9-6-14-3-2-10-23-14/h2-10,16H,11-12H2,1H3
- InChI Key: PSCMEWLJEBIHQW-UHFFFAOYSA-N
- SMILES: C(N1CC(S(C2=CC=C(OC)C=C2)(=O)=O)C1)(=O)C=CC1=CC=CO1
Experimental Properties
- Density: 1.355±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 606.8±55.0 °C(Predicted)
- pka: -3.83±0.40(Predicted)
(2E)-3-(furan-2-yl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6442-0546-2μmol |
(2E)-3-(furan-2-yl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]prop-2-en-1-one |
1798407-05-2 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0546-5μmol |
(2E)-3-(furan-2-yl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]prop-2-en-1-one |
1798407-05-2 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0546-10μmol |
(2E)-3-(furan-2-yl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]prop-2-en-1-one |
1798407-05-2 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0546-20μmol |
(2E)-3-(furan-2-yl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]prop-2-en-1-one |
1798407-05-2 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0546-1mg |
(2E)-3-(furan-2-yl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]prop-2-en-1-one |
1798407-05-2 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0546-2mg |
(2E)-3-(furan-2-yl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]prop-2-en-1-one |
1798407-05-2 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0546-3mg |
(2E)-3-(furan-2-yl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]prop-2-en-1-one |
1798407-05-2 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0546-4mg |
(2E)-3-(furan-2-yl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]prop-2-en-1-one |
1798407-05-2 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0546-5mg |
(2E)-3-(furan-2-yl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]prop-2-en-1-one |
1798407-05-2 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6442-0546-10mg |
(2E)-3-(furan-2-yl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]prop-2-en-1-one |
1798407-05-2 | 10mg |
$79.0 | 2023-09-09 |
(2E)-3-(furan-2-yl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]prop-2-en-1-one Related Literature
-
Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Keqing Gao,Xiaotian Liu,Zhuang Wang,Chenghao Liang,Yueping Xiong RSC Adv., 2016,6, 42447-42451
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on (2E)-3-(furan-2-yl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]prop-2-en-1-one
Compound Introduction: (2E)-3-(furan-2-yl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]prop-2-en-1-one (CAS No. 1798407-05-2)
The compound (2E)-3-(furan-2-yl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]prop-2-en-1-one, identified by its CAS number 1798407-05-2, represents a significant advancement in the realm of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of a furan moiety and a 4-methoxybenzenesulfonyl group, combined with an azetidine ring system, imparts unique chemical and biological properties that make it a promising candidate for further investigation.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating furan derivatives and sulfonyl groups. These structural motifs are well-documented for their ability to modulate biological pathways, making them invaluable in the design of novel therapeutic agents. The compound in question, with its (2E)-3-(furan-2-yl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]prop-2-en-1-one configuration, is no exception. Its dual functionality—the combination of an α,β-unsaturated carbonyl group and a sulfonamide moiety—offers multiple sites for interaction with biological targets.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The azetidine ring, a six-membered saturated heterocycle, is known for its stability and ease of functionalization, making it an attractive scaffold for medicinal chemists. When coupled with the furan moiety, which is renowned for its bioactivity in various pharmacological contexts, the resulting molecule exhibits a rich chemical space for exploration. This structural versatility has led to its inclusion in several high-throughput screening campaigns aimed at identifying novel bioactive molecules.
Recent studies have highlighted the importance of sulfonyl-containing compounds in drug development. Sulfonyl groups are frequently incorporated into drug molecules due to their ability to enhance binding affinity and metabolic stability. In the case of (2E)-3-(furan-2-yl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]prop-2-en-1-one, the presence of a 4-methoxybenzenesulfonyl substituent suggests that it may exhibit potent interactions with biological targets such as enzymes and receptors. This has prompted researchers to investigate its potential as a lead compound for the development of small-molecule inhibitors.
The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the α,β-unsaturated carbonyl group, the introduction of the furan moiety, and the installation of the 4-methoxybenzenesulfonyl group onto the azetidine ring. Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the final product. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce sufficient quantities for both preclinical studies and industrial applications.
Beyond its synthetic significance, this compound has shown promise in preliminary biological evaluations. Studies have indicated that derivatives similar to (2E)-3-(furan-2-yl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]prop-2-en-1-one may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer. The exact mechanisms by which these compounds exert their effects are still under investigation, but early results are encouraging. Researchers are particularly interested in exploring how modifications to the furan and sulfonyl components can fine-tune biological activity without compromising efficacy.
The integration of computational chemistry techniques has further accelerated the discovery process for this class of compounds. Molecular modeling studies have been employed to predict binding affinities and identify optimal conformations for interaction with biological targets. These virtual screening approaches have complemented traditional experimental methods, allowing researchers to rapidly assess large libraries of potential candidates. The use of high-performance computing has enabled more accurate simulations, providing valuable insights into how structural changes influence biological activity.
In conclusion, (2E)-3-(furan-2-yl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]prop-2-en-1-one (CAS No. 1798407-05-2) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups—particularly the furan, sulfonyl, and azetidine moieties—makes it a compelling candidate for further exploration in drug discovery. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.
1798407-05-2 ((2E)-3-(furan-2-yl)-1-[3-(4-methoxybenzenesulfonyl)azetidin-1-yl]prop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)